![molecular formula C19H32N4O3S B4580590 N~2~-(2-ethylphenyl)-N~1~-[3-(4-methyl-1-piperazinyl)propyl]-N~2~-(methylsulfonyl)glycinamide](/img/structure/B4580590.png)
N~2~-(2-ethylphenyl)-N~1~-[3-(4-methyl-1-piperazinyl)propyl]-N~2~-(methylsulfonyl)glycinamide
Overview
Description
N~2~-(2-ethylphenyl)-N~1~-[3-(4-methyl-1-piperazinyl)propyl]-N~2~-(methylsulfonyl)glycinamide is a useful research compound. Its molecular formula is C19H32N4O3S and its molecular weight is 396.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 396.21951207 g/mol and the complexity rating of the compound is 556. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biocatalysis in Drug Metabolism
A study detailed the use of biocatalysis for the preparation of mammalian metabolites of a biaryl-bis-sulfonamide AMPA receptor potentiator, highlighting the use of a microbial-based surrogate biocatalytic system to produce sufficient amounts of mammalian metabolites for structural characterization. This approach facilitated the full structure characterization of metabolites by NMR, underscoring the utility of biocatalysis in drug metabolism research (Zmijewski et al., 2006).
Glycine Transporter-1 Inhibitors
Another research effort synthesized and evaluated N-((1-(4-(sulfonyl)piperazin-1-yl)cycloalkyl)methyl)benzamide inhibitors of glycine transporter-1 (GlyT-1), identifying compounds with excellent in vitro potency, selectivity, and favorable pharmacokinetic and safety characteristics. This work contributes to the development of novel treatments for neurological disorders by modulating glycine levels in the brain (Cioffi et al., 2016).
Sulfomethylation of Macrocycles
Research on the sulfomethylation of di-, tri-, and polyazamacrocycles provided a new route to mixed-side-chain macrocyclic chelates, demonstrating a method for introducing methanesulfonate groups into these structures. This technique offers potential applications in creating chelating agents for medical imaging and therapy (van Westrenen & Sherry, 1992).
Synthesis of N-Heterocycles
A concise synthesis method for creating C-substituted morpholines, piperazines, azepines, and oxazepines from α-phenylvinylsulfonium salts was reported, showing high levels of regio- and diastereoselectivity. This research advances the methodology for synthesizing complex N-heterocycles, which are valuable in drug development and other chemical industries (Matlock et al., 2015).
Ionic Liquids in Li-ion Batteries
A study on 1-ethyl-1-methyl piperidinium bis(trifluoromethanesulfonyl)imide (EMP-TFSI) explored its application as a co-solvent in Li-ion batteries, highlighting its good miscibility with carbonate solvents and improved conductivity, which enhances the performance of Li-ion batteries (Kim, Cho, & Shin, 2013).
properties
IUPAC Name |
2-(2-ethyl-N-methylsulfonylanilino)-N-[3-(4-methylpiperazin-1-yl)propyl]acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H32N4O3S/c1-4-17-8-5-6-9-18(17)23(27(3,25)26)16-19(24)20-10-7-11-22-14-12-21(2)13-15-22/h5-6,8-9H,4,7,10-16H2,1-3H3,(H,20,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVUIRURVTASLHU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1N(CC(=O)NCCCN2CCN(CC2)C)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H32N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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